Nonadecaprenal (C95)

• Molecular Formula: C95H152O
• Molecular Weight: 1310.2 g/mol
• InChI: InChI=1S/C95H152O/c1-77(2)39-21-40-78(3)41-22-42-79(4)43-23-44-80(5)45-24-46-81(6)47-25-48-82(7)49-26-50-83(8)51-27-52-84(9)53-28-54-85(10)55-29-56-86(11)57-30-58-87(12)59-31-60-88(13)61-32-62-89(14)63-33-64-90(15)65-34-66-91(16)67-35-68-92(17)69-36-70-93(18)71-37-72-94(19)73-38-74-95(20)75-76-96/h39,41,43,45,47,49,51,53,55,57,59,61,63,65,67,69,71,73,75-76H,21-38,40,42,44,46,48,50,52,54,56,58,60,62,64,66,68,70,72,74H2,1-20H3/b78-41+,79-43+,80-45+,81-47+,82-49+,83-51+,84-53+,85-55+,86-57+,87-59+,88-61+,89-63+,90-65+,91-67+,92-69+,93-71+,94-73+,95-75+
• InChIKey: JTLWRKATFDOVKX-QAQWALEISA-N

Nonadecaprenal (C95) Overview and Specifications

Nonadecaprenal (C95) is a fully unsaturated long-chain polyprenol composed of 19 isoprene units, corresponding to a molecular formula of C95H152O and a molecular weight of 1310.22 . It belongs to the polyisoprenoid alcohol class, which includes both fully unsaturated polyprenols and α-saturated dolichols. The compound is biosynthesized endogenously by the dehydrodolichyl diphosphate synthase (DDS) complex—comprising DHDDS and NUS1/NgBR subunits—which produces long-chain polyprenols predominantly of C95 and C100 chain length [1]. Commercially, Nonadecaprenal (C95) is supplied as a solid with purity >95%, identified by CAS 2692623-79-1 .

1Chain-length-specific tool for glycosylation pathway studies

2All-trans stereochemistry for polyprenol configuration research

3Single-homolog purity for reproducible enzymatic kinetics

4Human cis-prenyltransferase product-length reference standard

• [1] Bar-El ML, Vankova P, Yeheskel A, et al. Structural basis of heterotetrameric assembly and disease mutations in the human cis-prenyltransferase complex. Nat Commun. 2020;11(1):5273. PMID: 33077723. View Source

Nonadecaprenal (C95) Substitution Risks

Long-chain polyisoprenoid alcohols differ systematically in carbon chain length (by one isoprene unit, C5H8, per homolog) and stereochemical configuration (all-trans versus mixed trans/cis) [1]. While early reviews noted that little size-related specificity was observed for certain in vitro glycosylation reactions involving dolichol intermediates [1], more recent evidence demonstrates chain-length-dependent functional outcomes. Exogenous dolichyl phosphates ranging from C35 to C110 stimulated dolichyl phosphate mannose and dolichyl pyrophosphate N-acetylglucosamine synthesis by 2- to 4-fold in a chain-length-dependent manner in rat liver microsomes [2]. Furthermore, the human cis-prenyltransferase complex exhibits intrinsic product-length specificity, synthesizing polyprenols predominantly of C95 and C100, indicating biological selection for this chain-length range [3]. Substituting Nonadecaprenal (C95) with a shorter (e.g., C85) or longer (e.g., C105) homolog without experimental validation introduces uncertainty regarding phosphorylation efficiency, membrane partitioning behavior, and downstream glycoconjugate acceptor activity. These differences are quantifiable and directly relevant to experimental reproducibility and procurement decisions.

Chain-length homolog mismatch

Shorter (C85) or longer (C105) polyprenols may shift phosphorylation and acceptor activity compared to C95.

Stereochemistry divergence

α-Saturated dolichol-19 requires different detergent conditions for equivalent kinase recognition; direct substitution may alter outcomes.

Natural mixture variability

Tissue-derived dolichol blends (C85–C110) lack stoichiometric control and introduce homolog interference in quantitative assays.

• [1] Rip JW, Rupar CA, Ravi K, Carroll KK. Distribution, metabolism and function of dolichol and polyprenols. Prog Lipid Res. 1985;24(4):269-309. PMID: 2819898. View Source
• [2] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. View Source
• [3] Bar-El ML, Vankova P, Yeheskel A, et al. Structural basis of heterotetrameric assembly and disease mutations in the human cis-prenyltransferase complex. Nat Commun. 2020;11(1):5273. PMID: 33077723. View Source

Nonadecaprenal (C95) Differentiation Evidence

Chain-Length-Dependent Glycosylation Acceptor Activity

Dolichyl phosphates of varying chain lengths (C35, C55, C75, and a mixture of C90, C95, C100, C105, C110) were tested as lipid acceptors in transglycosylation reactions. Exogenous addition stimulated the synthesis of dolichyl phosphate mannose and dolichyl pyrophosphate N-acetylglucosamine by 2- to 4-fold depending on the chain length of dolichols, with the C90-C110 range demonstrating acceptor activity [1]. This chain-length-dependent stimulation confirms that C95, as a component of the physiologically relevant C90-C110 mixture, exhibits quantifiably different acceptor efficiency compared to shorter homologs (C35-C75) which were also tested in parallel assays [1].

Chain-length acceptor activity

Head-to-head

C90–C110 mixture stimulated Dol-P-Man and Dol-PP-GlcNAc synthesis 2- to 4-fold above baseline; shorter C35–C75 homologs less effective.

Chain-length-dependent acceptor efficiency

Rat liver microsome transglycosylation conditions

Evidence Dimension	Stimulation of dolichyl phosphate mannose and dolichyl pyrophosphate N-acetylglucosamine synthesis
Target Compound Data	C95 (as part of C90, 95, 100, 105, C110 mixture): 2- to 4-fold stimulation relative to no exogenous dolichyl phosphate control
Comparator Or Baseline	C35, C55, C75 individual homologs; no exogenous dolichyl phosphate (baseline)
Quantified Difference	C90-C110 mixture stimulates synthesis 2-4× above baseline; chain-length-dependent variation observed across the tested range
Conditions	Rat liver microsomal transglycosylation reactions with exogenous dolichyl phosphates

Why This Matters

This chain-length-dependent acceptor activity establishes that C95-containing mixtures are functionally non-equivalent to shorter-chain homologs (C35-C75), directly impacting experimental design for glycosylation studies.

• [1] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. View Source

All-trans Configuration and Phosphorylation Efficiency

Fully unsaturated polyprenols (all-trans configuration) and α-saturated dolichols (mixed trans/cis configuration) of identical chain length were compared as substrates for dolichol kinase in rat liver microsomes. At low detergent concentration (Nonidet P-40), fully unsaturated polyprenols were poor substrates for dolichol kinase compared to dolichols of the same chain length. At higher detergent concentrations, both dolichols and polyprenols were equally effective substrates [1]. This demonstrates that the all-trans stereochemistry of Nonadecaprenal (C95) confers distinct phosphorylation kinetics compared to α-saturated dolichols of equivalent chain length under physiological membrane conditions.

Phosphorylation efficiency

Head-to-head

All-trans polyprenol is a poor substrate at low detergent; becomes equal to dolichol only at high Nonidet P-40 concentration.

Stereochemistry-dependent kinase recognition

Detergent context modifies substrate presentation

Evidence Dimension	Phosphorylation efficiency by dolichol kinase
Target Compound Data	Fully unsaturated polyprenol (C95 all-trans): poor substrate at low detergent; equal to dolichol at high detergent
Comparator Or Baseline	α-Saturated dolichol of identical chain length: efficient substrate at low and high detergent
Quantified Difference	Qualitative difference in substrate efficiency at low detergent; equivalence only at high detergent
Conditions	Rat liver microsomes, CTP-dependent phosphorylation, Nonidet P-40 detergent (low vs. high concentration)

Why This Matters

The differential phosphorylation requirement between fully unsaturated polyprenols and α-saturated dolichols under membrane-mimetic conditions means Nonadecaprenal (C95) cannot be directly substituted with dolichol-19 without adjusting assay conditions or expecting distinct kinetic outcomes.

• [1] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. View Source

Mannosyl Acceptor Activity Differences

In mannosyl transfer reactions from GDP-mannose, dolichyl phosphates of varying chain lengths (generated in rat liver microsomes) were all effective lipid acceptors, whereas fully unsaturated polyprenyl phosphates of the same chain lengths were not effective acceptors [1]. This functional divergence between dolichyl phosphates and polyprenyl phosphates is attributable to the absence of α-saturation in the polyprenol backbone, which directly impacts mannosyltransferase recognition. For Nonadecaprenal (C95), this means that its phosphorylated form (polyprenyl phosphate-C95) is not functionally interchangeable with dolichyl phosphate-C95 in mannose transfer assays.

Mannosyl acceptor activity

Head-to-head

Polyprenyl phosphates (all-trans) are inactive as mannosyl acceptors; dolichyl phosphates (α-saturated) are active.

α-Saturation required for mannosyltransferase

GDP-mannose transfer assay in microsomes

Evidence Dimension	Mannosyl acceptor activity in GDP-Man-dependent transfer
Target Compound Data	Fully unsaturated polyprenyl phosphates (including C95): not effective lipid acceptors
Comparator Or Baseline	Dolichyl phosphates of same chain lengths: good lipid acceptors
Quantified Difference	Qualitative functional difference: dolichyl phosphates active; polyprenyl phosphates inactive in mannosyl transfer
Conditions	Rat liver microsomes, GDP-[14C]mannose, mannosyltransferase assay

Why This Matters

Procurement of Nonadecaprenal (C95) for use as a phosphorylated acceptor in mannosyltransferase studies would be inappropriate; α-saturated dolichol-19 is required for this specific application, representing a clear functional selection criterion.

• [1] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. View Source

Human cis-Prenyltransferase Chain-Length Specificity

The human dehydrodolichyl diphosphate synthase (DDS) complex, a heterotetramer of DHDDS and NUS1/NgBR, synthesizes long-chain polyprenols predominantly of C95 and C100 chain length. This represents the endogenous biosynthetic machinery's intrinsic product-length specificity, distinct from other species (e.g., yeast synthesizing C70-C90; rat liver containing C80-C105) [1][2]. The structural basis for this specificity is embedded in the heterotetrameric assembly and active-site geometry of the human cis-prenyltransferase complex [1].

Human cis-PT specificity

Cross-study comparable

Human DDS complex synthesizes predominantly C95 and C100; yeast cis-PT produces C70–C90; rat liver C80–C105.

Species-specific product-length reference

Recombinant human enzyme and microsomal comparisons

Evidence Dimension	Predominant polyprenol chain length synthesized
Target Compound Data	Human DDS complex: predominantly C95 and C100
Comparator Or Baseline	Yeast cis-PT: C70-C90; Rat liver: C80-C105 (dolichol-18 predominant)
Quantified Difference	Human DDS selectively enriches C95 as a major product, distinguishing it from the product distributions of yeast and rodent orthologs
Conditions	Recombinant human DHDDS-NgBR heterotetramer in vitro; endogenous mammalian microsomal preparations

Why This Matters

C95 represents the evolutionarily optimized chain length for human dolichol-phosphate-dependent glycosylation pathways; for human cell-based or disease-modeling studies (e.g., retinitis pigmentosa, congenital disorders of glycosylation), C95 is the biologically validated reference standard.

• [1] Bar-El ML, Vankova P, Yeheskel A, et al. Structural basis of heterotetrameric assembly and disease mutations in the human cis-prenyltransferase complex. Nat Commun. 2020;11(1):5273. PMID: 33077723. View Source
• [2] Gough DP, Hemming FW. The characterization and stereochemistry of biosynthesis of dolichols in rat liver. Biochem J. 1970;118(1):163-166. View Source

Purity Specification for Reproducibility

Commercial Nonadecaprenal (C95) is supplied with a defined purity specification of >95% . In contrast, natural-source dolichol preparations are typically mixtures of homologs (e.g., pig liver dolichol containing C85, C90, C95, C100, C105, C110) with variable distribution depending on tissue source and extraction method . This defined purity enables precise stoichiometric control in enzymatic assays, eliminates confounding effects from contaminating homologs, and supports reproducible quantification in analytical method development.

Purity specification

Specification review

>95% single homolog (C95) versus natural dolichol mixtures with variable C85–C110 distribution.

Supports stoichiometric control in assays

Verify against lot-specific COA; supplier data

Evidence Dimension	Purity specification
Target Compound Data	Nonadecaprenal (C95): >95% single homolog
Comparator Or Baseline	Natural dolichol mixtures: heterogeneous homolog distribution (C85-C110), undefined purity
Quantified Difference	Single-homolog defined purity versus undefined mixture
Conditions	Commercial product specification; comparative analysis of natural sources

Why This Matters

For applications requiring defined stoichiometry, reproducible kinetics, or single-component analytical standards, the >95% purity of Nonadecaprenal (C95) offers unambiguous procurement advantage over undefined natural mixtures.

Nonadecaprenal (C95) Validated Applications

Phosphorylation and Membrane Partitioning Studies

Based on the differential phosphorylation efficiency of fully unsaturated polyprenols versus α-saturated dolichols under varying detergent conditions [1], Nonadecaprenal (C95) is the appropriate substrate for investigating dolichol kinase specificity, membrane-partitioning effects of polyisoprenoid stereochemistry, and the role of trans/cis configuration in lipid-protein interactions. The defined all-trans configuration allows systematic study of how α-saturation modulates enzyme recognition.

cis-Prenyltransferase Enzymology and Disease Modeling

The human DDS complex synthesizes polyprenols predominantly of C95 and C100 chain length [2]. Nonadecaprenal (C95) serves as the authentic product standard for: (a) in vitro reconstitution of hcis-PT activity assays, (b) validation of product chain-length distribution in DHDDS or NgBR mutant studies, and (c) metabolic labeling experiments investigating dolichol biosynthesis defects associated with retinitis pigmentosa, epileptic encephalopathy, and congenital disorders of glycosylation.

LC-MS/MS Method Development for Polyisoprenoids

The >95% purity and single-homolog composition of Nonadecaprenal (C95) make it suitable as a calibration standard for developing quantitative LC-MS/MS methods to measure polyprenol and dolichol homolog distributions in biological samples. Its defined molecular weight (1310.22) and distinct retention properties relative to shorter (e.g., C85) and longer (e.g., C105) homologs enable precise method validation [1].

Substrate Discrimination in Polyprenol vs. Dolichol Pathways

The functional divergence between polyprenyl phosphates (inactive) and dolichyl phosphates (active) in mannosyl transfer reactions [1] establishes Nonadecaprenal (C95) as a critical tool for dissecting substrate specificity in the dolichol cycle. Researchers investigating α-saturase activity, dolichol kinase substrate recognition, or the metabolic fate of polyprenols versus dolichols require C95 as a defined all-trans substrate to distinguish pathway-specific processing.

Application

Selection Property

Validation Focus

Polyprenol phosphorylation & membrane studies

All-trans polyprenol substrate

Detergent-dependent kinase kinetics

cis-Prenyltransferase enzymology & disease modeling

Human C95 product-length standard

DHDDS/NgBR mutant product distribution

LC-MS/MS polyisoprenoid method development

Single-homolog calibration standard

Retention time and homolog resolution

Polyprenol vs. dolichol pathway discrimination

α-Saturation-defined substrate

Mannosyltransferase acceptor specificity

• [1] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. View Source
• [2] Bar-El ML, Vankova P, Yeheskel A, et al. Structural basis of heterotetrameric assembly and disease mutations in the human cis-prenyltransferase complex. Nat Commun. 2020;11(1):5273. PMID: 33077723. View Source